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Compound of Interest

Compound Name: BNC-210

CAS No.: 1020634-41-6

Cat. No.: B15193116

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential guidance on the handling and use of BNC-210 to ensure the

stability and integrity of the compound throughout long-term experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for BNC-210 powder?

A1: BNC-210 powder should be stored at -20°C for long-term stability, where it can be viable

for up to three years. For short-term storage (days to weeks), it can be kept in a dry and dark

environment at 0-4°C.[1][2]

Q2: How should I prepare and store BNC-210 stock solutions?

A2: It is recommended to dissolve BNC-210 in dimethyl sulfoxide (DMSO).[1][2] For optimal

stability, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-80°C, where they can remain stable for up to a year.[2] For shorter periods (up to one month),

storage at -20°C is also acceptable.[1]
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Q3: What is the solubility of BNC-210?

A3: BNC-210 is soluble in DMSO at a concentration of up to 125 mg/mL (393.85 mM);

sonication is recommended to aid dissolution.[2] For in vivo studies, a formulation in 10%

DMSO, 40% PEG300, 5% Tween 80, and 45% saline has been used to achieve a

concentration of 4 mg/mL.[2]

Q4: Are there any known incompatibilities of BNC-210 with common experimental buffers?

A4: While specific data on incompatibilities with all common buffers is not available, it is crucial

to perform small-scale pilot experiments to assess the stability of BNC-210 in your specific

experimental buffer system, especially for long-term incubations. Monitor for any precipitation

or changes in activity.

Q5: What are the different formulations of BNC-210 that have been used in studies?

A5: Initial clinical trials used an aqueous suspension of BNC-210.[3][4][5] More recently, a

dispersible tablet formulation with improved bioavailability has been developed and is being

used in Phase 2 and 3 clinical trials.[3][4][5] For in vivo preclinical studies, a common

formulation is an aqueous vehicle containing 0.5% w/v hydroxypropylmethyl cellulose, 0.5% v/v

benzyl alcohol, and 0.4% v/v Tween 80.[6]
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Issue Potential Cause Recommended Action

Variability in experimental

results

Inconsistent compound

stability due to improper

storage or handling.

Ensure BNC-210 powder is

stored at -20°C and stock

solutions are aliquoted and

stored at -80°C. Avoid multiple

freeze-thaw cycles.

Degradation of BNC-210 in the

experimental medium.

Prepare fresh dilutions from a

frozen stock solution for each

experiment. For long-term

experiments, consider

replenishing the compound at

regular intervals if stability in

the medium is a concern.

Precipitation of the compound

in aqueous solution

Low aqueous solubility of

BNC-210.

Use a co-solvent such as

DMSO for the initial stock

solution. For aqueous working

solutions, ensure the final

DMSO concentration is

compatible with your

experimental system and does

not exceed recommended

limits (typically <0.5%).

Sonication may aid in keeping

the compound in solution.

Loss of compound activity over

time in an experiment

Possible degradation of BNC-

210 under specific

experimental conditions (e.g.,

pH, temperature, light

exposure).

Conduct a stability study of

BNC-210 under your specific

experimental conditions. This

can be done by preparing the

compound in your

experimental buffer and

measuring its concentration or

activity at different time points.

Protect solutions from light

where possible.
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Data Presentation
Table 1: Summary of BNC-210 Storage and Stability

Form
Storage

Temperature
Duration Reference

Powder -20°C Up to 3 years [1][2]

In Solvent (DMSO) -80°C Up to 1 year [2]

In Solvent (DMSO) -20°C Up to 1 month [1]

Experimental Protocols
Preparation of BNC-210 Stock Solution

Allow the BNC-210 powder to equilibrate to room temperature before opening the vial to

prevent condensation.

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired

stock concentration (e.g., 10 mg/mL or 125 mg/mL).[1][2]

Vortex and/or sonicate the solution to ensure complete dissolution.[2]

Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Store the aliquots at -80°C for long-term use.[2]

Visualizations
BNC-210 Signaling Pathway

BNC-210 is a negative allosteric modulator of the α7 nicotinic acetylcholine receptor (α7-

nAChR).[7] Upon binding of an agonist like acetylcholine, the α7-nAChR, a ligand-gated ion

channel, opens to allow the influx of cations such as Ca2+. This influx can trigger various

downstream signaling pathways, including the JAK2-STAT3 and PI3K-Akt pathways, which are

involved in anti-inflammatory and anti-apoptotic effects.[8][9] BNC-210 binds to an allosteric
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site on the receptor, modulating its activity and thereby reducing the ion flow and subsequent

downstream signaling.

BNC-210 Mechanism of Action
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Caption: BNC-210 negatively modulates the α7-nAChR, impacting downstream signaling.

Experimental Workflow for BNC-210 Handling
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This workflow outlines the key steps for handling BNC-210 in a typical in vitro experiment to

ensure consistency and minimize the risk of compound degradation.

BNC-210 Experimental Workflow

Compound Receipt

Long-term Storage
(Powder at -20°C)

Stock Solution
Preparation (in DMSO)

Stock Solution Storage
(Aliquots at -80°C)

Working Solution
Preparation

In Vitro
Experiment

Data Analysis
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Caption: Recommended workflow for handling BNC-210 from receipt to experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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